Cas no 1903166-78-8 (N-{3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-3-carboxamide)

• Product Name: N-{3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-3-carboxamide
• CAS No: 1903166-78-8
• MF: C₁₄H₁₅N₅O₃
• MW: 301.300602197647
• CID: 5817535
• PubChem ID: 168003694
• Update Time: 2025-07-09

N-{3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-3-carboxamide
• 1903166-78-8
• N-{[3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide

• Inchi： 1S/C14H15N5O3/c20-11-6-9(3-5-16-11)13-18-12(22-19-13)8-17-14(21)10-2-1-4-15-7-10/h1-2,4,7,9H,3,5-6,8H2,(H,16,20)(H,17,21)
• InChI Key： RVMHDNXFXCIGRC-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2C=NC=CC=2)=O)=NC(C2CC(NCC2)=O)=N1

Computed Properties

• Exact Mass: 301.11748936g/mol
• Monoisotopic Mass: 301.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 110Ų

Additional information on N-{3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-3-carboxamide

Research Brief on N-{3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-3-carboxamide (CAS: 1903166-78-8)

The compound N-{3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-3-carboxamide (CAS: 1903166-78-8) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique heterocyclic scaffold, has garnered attention due to its potential therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and pharmacological properties.

Recent research has highlighted the synthetic pathways for this compound, emphasizing its efficient preparation through multi-step organic reactions. Key steps include the formation of the 1,2,4-oxadiazole ring and subsequent coupling with pyridine-3-carboxamide derivatives. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized compound. These studies have also explored the compound's stability under various physiological conditions, providing insights into its potential as a drug candidate.

Biological evaluations of N-{3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-3-carboxamide have revealed its potent inhibitory activity against specific kinases and other enzymatic targets. In vitro assays demonstrated significant inhibition of target enzymes at nanomolar concentrations, suggesting high binding affinity and selectivity. Furthermore, molecular docking studies have elucidated the interactions between the compound and its target proteins, identifying key binding residues and potential sites for further structural modifications to enhance efficacy.

In vivo studies have also been conducted to assess the compound's pharmacokinetic and pharmacodynamic profiles. Preliminary results indicate favorable absorption and distribution properties, with moderate bioavailability and low toxicity. These findings position the compound as a viable lead for further preclinical development. Additionally, its potential applications in treating diseases such as cancer and inflammatory disorders are being explored, with promising results in animal models.

Despite these advancements, challenges remain in optimizing the compound's solubility and metabolic stability. Researchers are actively investigating prodrug strategies and formulation techniques to address these issues. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, N-{3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-3-carboxamide represents a significant advancement in medicinal chemistry, with its unique structure and promising biological activity. Ongoing research aims to refine its properties and explore its therapeutic potential, making it a compound of considerable interest in the chemical biology and pharmaceutical communities.